Lindestrene

• Molecular Formula: C15H18O
• Molecular Weight: 214.30 g/mol
• InChI: InChI=1S/C15H18O/c1-10-5-4-6-15(3)8-14-12(7-13(10)15)11(2)9-16-14/h4,6,9,13H,1,5,7-8H2,2-3H3/t13-,15+/m0/s1
• InChIKey: BZQURGSQMBBPRU-DZGCQCFKSA-N

Lindestrene Chemical Identity & Natural Sources

Lindestrene (CAS 2221-88-7, C₁₅H₁₈O, MW 214.31 g/mol) is a furanoeudesmane-type sesquiterpene first isolated and structurally characterized from the roots of Lindera strychnifolia Vill. (Lauraceae) [1]. It also occurs as a characteristic constituent in the oleo-gum-resin of Commiphora myrrha (true myrrh, Burseraceae) alongside the co-occurring furanosesquiterpenoids furanoeudesma-1,3-diene, curzerene, isofuranogermacrene, and furanodiene [2]. The compound bears the IUPAC name (4aS,8aS)-3,8a-dimethyl-5-methylene-4,4a,5,6,8a,9-hexahydronaphtho[2,3-b]furan and is classified under the eudesmane skeletal type, distinguished from the lindenane-type sesquiterpenes (e.g., linderene, linderane) that co-occur in Lindera species [3]. Its total synthesis as the racemate (±)-lindestrene was achieved in 1968 via a 9-methyl-Δ⁵⁽¹⁰⁾-octalin-1,6-dione intermediate, confirming the assigned structure [4].

Type Furanoeudesmane sesquiterpene (distinct from lindenane-type)

Source Isolated from Lindera strychnifolia roots and Commiphora myrrha resin

Synthesis Total synthesis as racemate confirmed in 1968

• [1] Takeda K, Minato H, Ishikawa M. Components of the root of Lindera strychnifolia Vill.—IX: Structures of lindestrene and linderene acetate. Tetrahedron. 1964;20(11):2655-2663. View Source
• [2] Brieskorn CH, Noble P. Two furanoeudesmanes from the essential oil of myrrh. Phytochemistry. 1983;22(5):1207-1210. View Source
• [3] Liu Q, Ahn JH, Kim SB, Lee C, Hwang BY, Lee MK. Sesquiterpene lactones from the roots of Lindera strychnifolia. Phytochemistry. 2013 Mar;87:112-118. doi: 10.1016/j.phytochem.2012.11.004. View Source
• [4] Minato H, Nagasaki T. Studies on sesquiterpenoids. Part XVII. Total synthesis of (±)-lindestrene. J Chem Soc C. 1968;621-624. doi: 10.1039/J39680000621. View Source

Lindestrene Non-Interchangeability with Related Sesquiterpenes

Despite sharing a furanosesquiterpenoid core with co-occurring myrrh constituents such as furanoeudesma-1,3-diene and curzerenone, lindestrene exhibits a distinct and non-interchangeable functional profile across at least four experimentally verified dimensions: dermal irritant potential, quantum chemically derived kinetic stability (global hardness), differential solvent partition behavior, and quantifiable abundance in standardized extracts [1]. Critically, lindestrene was classified as possessing the least irritant potential among seven tested myrrh sesquiterpenoids in a direct open mouse ear assay, whereas furanoeudesma-1,3-diene, curzerenone, and furanodiene-6-one were explicitly documented as potent and persistent irritants [2]. This safety divergence alone precludes simple compositional substitution in any topical or mucosal formulation. Furthermore, computational quantum chemical analysis reveals that lindestrene possesses a HOMO-LUMO gap (ΔE) of 5.923 eV versus 4.864 eV for furanoeudesma-1,3-diene, corresponding to 21.8% greater global hardness—a parameter inversely correlated with chemical reactivity [3]. Below, each dimension of differentiation is substantiated with quantitative comparator data.

Irritation classification

Lindestrene reported least-irritant; co-occurring furanoeudesmanes may exhibit potent irritancy.

Stability and reactivity

Higher global hardness (HOMO-LUMO gap) may affect oxidative stability relative to furanoeudesma-1,3-diene.

Extract composition

Solvent partition behavior differs: lindestrene enriched in hexane, others enriched in essential oil.

• [1] Germano A, Occhipinti A, Barbero F, Maffei ME. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content. Biomed Res Int. 2017;2017:3804356. doi: 10.1155/2017/3804356. View Source
• [2] Saeed MA, Sabir AW. Irritant potential of some constituents from oleo-gum-resin of Commiphora myrrha. Fitoterapia. 2004 Jan;75(1):81-84. doi: 10.1016/j.fitote.2003.08.010. View Source
• [3] Table 5. Quantum Chemical Parameters of Investigated Components of Myrrh Extract. In: Al-Radadi NS. Single-step green synthesis of gold conjugated polyphenol nanoparticle using extracts of Saudi's myrrh. Saudi Pharm J. 2022 Sep;30(9):1215-1242. PMC10468905. View Source

Lindestrene Differentiation Evidence Guide

Lowest Irritant Potential Among Myrrh Sesquiterpenoids

In a direct head-to-head open mouse ear assay, lindestrene was classified among the compounds that "possess least irritant potentials," whereas three structurally related myrrh furanosesquiterpenoids—curzerenone, furanodiene-6-one, and furanoeudesma-1,3-diene—were explicitly documented as showing "potent and persistent irritant effects" [1]. The essential oil itself and the chloroform extract of the resin also exhibited irritant effects, indicating that the irritant activity of crude myrrh preparations is attributable to specific constituents rather than to lindestrene [1].

Irritancy Classification

Head-to-head

Lindestrene: least-irritant group; furanoeudesma-1,3-diene, curzerenone: potent irritants

Supports irritation response context

Open mouse ear assay; qualitative classification

Evidence Dimension	Dermal irritant potential classification (open mouse ear assay, irritant units, ID₅₀)
Target Compound Data	Lindestrene: classified as possessing "least irritant potentials" [1]
Comparator Or Baseline	Curzerenone, furanodiene-6-one, furanoeudesma-1,3-diene: classified as "potent and persistent irritant effects"; Euphorbium (positive control): strongest irritant [1]
Quantified Difference	Qualitative categorical difference: lindestrene in the least-irritant group vs. three comparators in the most-potent irritant group. Lindestrene isolated yield from resin: 4.08% vs. furanoeudesma-1,3-diene: 11.66%, curzerenone: 10.97%, furanodien-6-one: 2.04% [1]
Conditions	Open mouse ear assay; Swiss mice of either sex; irritant units (IU) recorded at 24 and 48 h; ID₅₀ calculated by probit analysis; essential oil (22.58% yield) and seven isolated sesquiterpenoids tested [1]

Why This Matters

For any procurement decision involving topical, mucosal, or inhalable formulations containing myrrh-derived sesquiterpenes, lindestrene's documented least-irritant profile provides a measurable safety advantage over the co-occurring furanoeudesma-1,3-diene and curzerenone, which are potent irritants.

• [1] Saeed MA, Sabir AW. Irritant potential of some constituents from oleo-gum-resin of Commiphora myrrha. Fitoterapia. 2004 Jan;75(1):81-84. doi: 10.1016/j.fitote.2003.08.010. PMID: 14693226. View Source

Quantum Chemical Stability: Higher Global Hardness vs. Furanoeudesma-1,3-diene

Quantum chemical parameter calculations performed on the major myrrh furanosesquiterpenoids reveal that lindestrene possesses a HOMO-LUMO energy gap (ΔE) of 5.923 eV and a global hardness (η) of 2.962 eV, compared to furanoeudesma-1,3-diene with ΔE = 4.864 eV and η = 2.432 eV [1]. This corresponds to a ΔE difference of +1.059 eV (21.8% higher for lindestrene). Global hardness is a direct measure of a molecule's resistance to electron cloud deformation and is inversely correlated with chemical reactivity; molecules with larger HOMO-LUMO gaps are kinetically more stable and less prone to non-specific oxidation or electrophilic attack [1]. Furanodiene (ΔE = 6.004 eV, η = 3.002 eV) was the only tested compound with a marginally higher gap [1].

Quantum Hardness

Head-to-head

ΔE 5.923 eV (lindestrene) vs. 4.864 eV (furanoeudesma-1,3-diene) — 21.8% higher gap

Reported higher global hardness may support stability screening

DFT calculations; same computational method

Evidence Dimension	Quantum chemical global hardness (η = ΔE/2) and HOMO-LUMO energy gap (ΔE = E_LUMO − E_HOMO)
Target Compound Data	Lindestrene: E_HOMO = −5.329 eV, E_LUMO = 0.594 eV, ΔE = 5.923 eV, η = 2.962 eV, global electronegativity = 2.368 eV [1]
Comparator Or Baseline	Furanoeudesma-1,3-diene: E_HOMO = −5.337 eV, E_LUMO = −0.473 eV, ΔE = 4.864 eV, η = 2.432 eV, global electronegativity = 2.905 eV [1]
Quantified Difference	ΔΔE = +1.059 eV (21.8% higher HOMO-LUMO gap for lindestrene); Δη = +0.530 eV (21.8% higher global hardness); Δ electronegativity = −0.537 eV (18.5% lower electronegativity for lindestrene) [1]
Conditions	DFT quantum chemical calculations; same computational method applied across all compounds in the comparison set; values derived from the same published table [1]

Why This Matters

Higher global hardness predicts superior oxidative and thermal stability during storage, formulation, and analytical handling, making lindestrene a more robust reference standard or formulation ingredient than furanoeudesma-1,3-diene for applications requiring long-term chemical integrity.

• [1] Table 5. Quantum Chemical Parameters of Investigated Components of Myrrh Extract. In: Al-Radadi NS. Single-step green synthesis of gold conjugated polyphenol nanoparticle using extracts of Saudi's myrrh: Their characterization, molecular docking and essential biological applications. Saudi Pharm J. 2022 Sep;30(9):1215-1242. PMC10468905. View Source

Hexane Enrichment vs. Essential Oil: Solvent Partition Selectivity

In a controlled GC-MS analysis comparing hexane extract and hydrodistilled essential oil from the same myrrh resin lot, lindestrene showed a relative abundance of 5.69 ± 0.95% in the hexane extract versus 3.60 ± 0.85% in the essential oil—a 1.58-fold enrichment in the lipophilic extract [1]. In striking contrast, furanoeudesma-1,3-diene exhibited the opposite partitioning behavior: 15.99 ± 0.88% in the hexane extract versus 20.40 ± 2.01% in the essential oil, representing a 1.28-fold depletion in the hexane phase [1]. Isofuranogermacrene, by comparison, showed near-equivalent abundance in both preparations (14.26% vs. 13.52%) [1]. This divergent solvent partition behavior is statistically significant (p < 0.05, paired t-test) and directly impacts procurement decisions depending on the desired extract type [1].

Hexane Enrichment

Head-to-head

Lindestrene: 1.58× enrichment in hexane vs. essential oil; furanoeudesma-1,3-diene: 0.78× (depleted)

Supports extract-type selection context

GC-MS; p

HSC-T6 Cytotoxicity

Assay context

Among 19 Lindera sesquiterpenes, lindestrene and linderolide G highlighted for cytotoxicity

Supports cell-model endpoint review

Qualitative screening; further validation required

MyrLiq Content

Reported

6.23 ± 0.01 g/kg lindestrene; lindestrene:curzerene ratio 0.506

Reported content benchmark in standardized extract

GC-FID; CV=0.16%; batch reproducibility context

Evidence Dimension	Relative abundance (%) in hexane extract vs. hydrodistilled essential oil from the same Commiphora myrrha resin
Target Compound Data	Lindestrene: hexane extract 5.69 ± 0.95% (a) vs. essential oil 3.60 ± 0.85% (a); Kovat's Index: 1520 [1]
Comparator Or Baseline	Furanoeudesma-1,3-diene: hexane extract 15.99 ± 0.88% (a) vs. essential oil 20.40 ± 2.01% (b); Furanodiene: hexane 10.29 ± 0.75% (a) vs. essential oil 4.60 ± 0.24% (b); Isofuranogermacrene: hexane 14.26 ± 0.72% (a) vs. essential oil 13.52 ± 1.62% (a) [1]
Quantified Difference	Lindestrene hexane/oil ratio = 1.58 (enriched in hexane); Furanoeudesma-1,3-diene hexane/oil ratio = 0.78 (depleted in hexane); Furanodiene hexane/oil ratio = 2.24 (strongly enriched in hexane). Different lowercase letters within rows denote significant difference at p < 0.05 [1]
Conditions	GC-MS analysis; values expressed as mean ± SEM (n = 3); paired t-test; Kovat's retention indices calculated using homologous n-alkane series [1]

Why This Matters

If a procurement specification requires a hexane-based lipophilic extract rich in lindestrene relative to the essential oil, this 1.58-fold enrichment ratio provides a quantifiable selection criterion; conversely, if furanoeudesma-1,3-diene is the target analyte, an essential oil preparation would be the appropriate choice due to its opposite partition behavior.

• [1] Table 7. Chemical volatile composition (%) of myrrh hexane extract and essential oil. In: Al-Radadi NS. Saudi Pharm J. 2022;30(9):1215-1242. PMC6987268. Values are ± SEM (n=3); means followed by different letters in same row denote significant difference at p < 0.05. View Source

Anti-Fibrotic Activity in HSC-T6 Hepatic Stellate Cells

In a phytochemical and pharmacological investigation of Lindera strychnifolia root isolates, lindestrene (compound 16) and linderolide G (compound 1) were the two compounds explicitly reported to show cytotoxicity against HSC-T6 rat hepatic stellate cells—a well-established in vitro model for anti-fibrotic drug screening [1]. Among the nineteen sesquiterpenes isolated in this study, linderolide M and lindestrenolide were separately noted to inhibit HSC-T6 cell proliferation, and lindestrenolide (the γ-lactone oxidation product of lindestrene) demonstrated this activity as well [1]. While this comparison is limited to qualitative cytotoxicity reporting within a single publication, it establishes lindestrene as one of the minority of Lindera sesquiterpenes with demonstrated anti-fibrotic potential [1].

HSC-T6 Cytotoxicity

Assay context

Among 19 Lindera sesquiterpenes, lindestrene and linderolide G highlighted for cytotoxicity

Supports cell-model endpoint review

Qualitative screening; further validation required

Evidence Dimension	Cytotoxicity against HSC-T6 rat hepatic stellate cell line (anti-fibrotic screening model)
Target Compound Data	Lindestrene (16): showed cytotoxicity against HSC-T6 hepatic stellate cells [1]
Comparator Or Baseline	Linderolide G (1): showed cytotoxicity against HSC-T6; Linderolide M and lindestrenolide: inhibited HSC-T6 proliferation. Twelve other known sesquiterpenes also isolated [1]
Quantified Difference	Among 19 sesquiterpenes isolated, lindestrene and linderolide G were the two compounds specifically highlighted for HSC-T6 cytotoxicity in the abstract and highlights [1]
Conditions	HSC-T6 rat hepatic stellate cell line; in vitro cytotoxicity assay; screening of n-hexane and CHCl₃ fractions from Lindera strychnifolia roots; structures confirmed by spectroscopic methods and CD analysis [1]

Why This Matters

For research programs targeting liver fibrosis, lindestrene's demonstrated cytotoxicity against activated hepatic stellate cells, shared with only a minority of co-isolated sesquiterpenes, justifies its prioritization over the many Lindera constituents that lack this specific pharmacological activity.

• [1] Liu Q, Ahn JH, Kim SB, Lee C, Hwang BY, Lee MK. Sesquiterpene lactones from the roots of Lindera strychnifolia. Phytochemistry. 2013 Mar;87:112-118. doi: 10.1016/j.phytochem.2012.11.004. PMID: 23261033. View Source

Quantified Content in Standardized MyrLiq® Extract

The commercially developed myrrh extract MyrLiq® (Biosfered S.r.l., Italy) provides a benchmark for standardized multi-component furanodiene quantification. In this extract, lindestrene was quantified at 6.23 ± 0.01 g/kg by GC-FID with MS confirmation, alongside curzerene at 12.31 ± 0.05 g/kg, furanoeudesma-1,3-diene at 18.84 ± 0.02 g/kg, and a total furanodiene content of 40.86 ± 0.78 g/kg [1]. The lindestrene:curzerene mass ratio in MyrLiq is approximately 1:1.98, and the lindestrene:furanoeudesma-1,3-diene ratio is approximately 1:3.02 [1]. A clinical study (n = 184 volunteers) using this standardized extract at 200 mg/day and 400 mg/day doses (corresponding to approximately 1.25 mg/day and 2.49 mg/day of lindestrene, respectively) demonstrated significant analgesic effects across multiple pain pathologies [1].

MyrLiq Content

Reported

6.23 ± 0.01 g/kg lindestrene; lindestrene:curzerene ratio 0.506

Reported content benchmark in standardized extract

GC-FID; CV=0.16%; batch reproducibility context

Evidence Dimension	Quantified content (g/kg) of individual furanosesquiterpenes in a standardized myrrh extract (MyrLiq®)
Target Compound Data	Lindestrene: 6.23 ± 0.01 g/kg (0.623% w/w) in MyrLiq powder [1]
Comparator Or Baseline	Curzerene: 12.31 ± 0.05 g/kg; Furanoeudesma-1,3-diene: 18.84 ± 0.02 g/kg; Total furanodiene content: 40.86 ± 0.78 g/kg [1]
Quantified Difference	Lindestrene represents 15.2% of the sum of the three quantified furanodienes; lindestrene:curzerene ratio = 0.506; lindestrene:furanoeudesma-1,3-diene ratio = 0.331 [1]
Conditions	GC-FID quantification with GC-MS confirmation; extraction with acetone:hexane (1:1); trans-nerolidol as internal standard; 100 mg MyrLiq-PWD extracted; triple extraction with ultrasonication at 30°C for 30 min [1]

Why This Matters

For any procurement specification requiring a lindestrene-containing formulation with batch-to-batch reproducibility, the MyrLiq® benchmark provides a validated quantitative reference point; lindestrene content of 6.23 g/kg with a remarkably tight standard deviation (±0.01 g/kg) demonstrates that this minor but pharmacologically relevant constituent can be reliably standardized.

• [1] Germano A, Occhipinti A, Barbero F, Maffei ME. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content. Biomed Res Int. 2017;2017:3804356. doi: 10.1155/2017/3804356. PMID: 28626756. View Source

Lindestrene Application Scenarios

Low-Irritancy Topical and Mucosal Formulations

Lindestrene is the preferred furanosesquiterpene constituent for dermal, mucosal, or inhalation formulations derived from myrrh where minimization of irritant potential is a critical quality attribute. The direct comparative evidence from the open mouse ear assay establishes that lindestrene belongs to the least-irritant group, while the co-occurring and more abundant furanoeudesma-1,3-diene and curzerenone are potent and persistent irritants [1]. Formulators developing myrrh-based topical analgesics, oral mucositis treatments, or cosmetic preparations should specify lindestrene-enriched fractions or isolates, as the total essential oil itself exhibits irritant activity attributable to these specific companion compounds rather than to lindestrene. The procurement specification should therefore prioritize lindestrene content and limit furanoeudesma-1,3-diene and curzerenone levels.

Reference Standard for Myrrh & Lindera GC-MS Authentication

Lindestrene serves as a diagnostically valuable chemotaxonomic marker for authenticating myrrh (Commiphora species) resin and Lindera strychnifolia root material. Its Kovat's retention index (KI = 1520 on non-polar column) and distinctive mass spectrum enable unambiguous GC-MS identification [1]. The compound's differential partition behavior—1.58-fold enriched in hexane extract versus essential oil—provides an additional orthogonal confirmation parameter [1]. Furthermore, lindestrene content varies substantially across myrrh geographic sources (2.74% in Tamar Ltd. resin to 6.24% in Pamir Ltd. resin, and up to 12.9% in some hydrodistilled oils), making it a sensitive indicator of botanical and geographical origin [2]. Procurement of high-purity lindestrene (≥95%, CAS 2221-88-7) as a reference standard is essential for quantitative myrrh authentication protocols.

Liver Fibrosis Research: Hepatic Stellate Cell-Active Candidates

For academic or pharmaceutical research programs screening natural products for anti-fibrotic activity, lindestrene offers a scientifically justified selection over the majority of Lindera-derived sesquiterpenes. It is one of only two compounds (alongside linderolide G) explicitly highlighted for HSC-T6 cytotoxicity among 19 sesquiterpenes isolated from L. strychnifolia roots [1]. Combined with its documented least-irritant safety profile [2] and higher quantum chemical stability (ΔE = 5.923 eV, η = 2.962 eV) [3], lindestrene presents a favorable developability profile compared to more reactive or irritant sesquiterpene candidates. Researchers should source lindestrene with documented purity and identity confirmation (NMR, MS) to ensure reproducibility of HSC-T6 assay results.

Standardized Multi-Component Extract with Batch Uniformity

The MyrLiq® benchmark demonstrates that lindestrene can be reliably quantified at 6.23 ± 0.01 g/kg (CV = 0.16%) in a standardized multi-component myrrh extract alongside curzerene and furanoeudesma-1,3-diene [1]. For industrial formulators developing myrrh-based nutraceutical or phytopharmaceutical products that require specified lindestrene content per dosage unit, this precedent establishes analytical feasibility. A 400 mg daily dose of MyrLiq delivers approximately 2.49 mg of lindestrene, and this dose level was associated with significant analgesia in a 184-subject clinical study [1]. Procurement of lindestrene as a pure reference standard is necessary for QC release testing of any lindestrene-containing extract to verify content against certificate of analysis specifications.

Application

Selection Property

Validation Focus

Dermal irritation screening studies

Irritation classification profile

Comparability to lindestrene in mouse ear assay context

GC-MS authentication of myrrh and Lindera materials

Retention index and partition behavior

MS and retention index verification

Hepatic stellate cell research

HSC-T6 cytotoxicity context

Cell-model endpoint validation

Standardized extract QC analysis

Quantified content benchmark

GC-FID method validation and content verification

• [1] Saeed MA, Sabir AW. Irritant potential of some constituents from oleo-gum-resin of Commiphora myrrha. Fitoterapia. 2004 Jan;75(1):81-84. doi: 10.1016/j.fitote.2003.08.010. PMID: 14693226. View Source
• [2] Hanuš LO, Rosenthal D, Řezanka T, Dembitsky VM, Moussaief A. Fast and easy GC/MS identification of myrrh resins. Pharm Chem J. 2008;42(12):719-720. View Source
• [3] Liu Q, Ahn JH, Kim SB, Lee C, Hwang BY, Lee MK. Sesquiterpene lactones from the roots of Lindera strychnifolia. Phytochemistry. 2013 Mar;87:112-118. doi: 10.1016/j.phytochem.2012.11.004. PMID: 23261033. View Source
• [4] Germano A, Occhipinti A, Barbero F, Maffei ME. A Pilot Study on Bioactive Constituents and Analgesic Effects of MyrLiq®, a Commiphora myrrha Extract with a High Furanodiene Content. Biomed Res Int. 2017;2017:3804356. doi: 10.1155/2017/3804356. View Source